Cas no 59156-55-7 (Methyl3-(4-Nitrophenyl)-3-oxopropionate)

• Product Name: Methyl3-(4-Nitrophenyl)-3-oxopropionate
• CAS No: 59156-55-7
• MDL: MFCD11974604
• CID: 4654143
• Update Time: 2025-10-28

Methyl3-(4-Nitrophenyl)-3-oxopropionate Chemical and Physical Properties

Names and Identifiers

• Methyl3-(4-Nitrophenyl)-3-oxopropionate

• MDL： MFCD11974604

Additional information on Methyl3-(4-Nitrophenyl)-3-oxopropionate

Methyl 3-(4-Nitrophenyl)-3-oxopropionate (CAS No. 59156-55-7): A Comprehensive Overview

Methyl 3-(4-nitrophenyl)-3-oxopropionate (CAS No. 59156-55-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a nitrophenyl group and an ester functional group. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial settings.

The chemical formula of methyl 3-(4-nitrophenyl)-3-oxopropionate is C₁₁H₁₁NO₄, and its molecular weight is approximately 221.21 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its melting point ranges from 80 to 82°C, making it relatively stable under standard laboratory conditions.

In the realm of synthetic chemistry, methyl 3-(4-nitrophenyl)-3-oxopropionate serves as an important intermediate in the synthesis of more complex molecules. The presence of the nitro group allows for various chemical transformations, including reduction to an amino group, which can be further functionalized to create a diverse array of derivatives. This versatility makes it a valuable starting material for the development of new pharmaceuticals and materials.

Recent studies have highlighted the potential applications of methyl 3-(4-nitrophenyl)-3-oxopropionate in the field of medicinal chemistry. For instance, researchers have explored its use as a building block for the synthesis of novel anti-inflammatory agents. The nitrophenyl moiety has been shown to exhibit anti-inflammatory properties, making it an attractive candidate for drug design. Additionally, the ester group can be hydrolyzed under physiological conditions, which can be exploited to create prodrugs with improved pharmacokinetic profiles.

In the context of biological research, methyl 3-(4-nitrophenyl)-3-oxopropionate has been utilized as a probe to study enzyme activity and protein interactions. Its ability to undergo specific chemical reactions under controlled conditions makes it useful for labeling and tracking biomolecules in vitro and in vivo. This has led to its application in areas such as proteomics and metabolomics, where understanding the dynamic behavior of biological systems is crucial.

The environmental impact of methyl 3-(4-nitrophenyl)-3-oxopropionate has also been a subject of interest. Studies have shown that while the compound itself is not highly toxic, its degradation products may have environmental implications. Therefore, proper handling and disposal procedures are essential to minimize any potential risks. Researchers are actively investigating more sustainable synthesis methods and biodegradable alternatives to address these concerns.

In summary, methyl 3-(4-nitrophenyl)-3-oxopropionate (CAS No. 59156-55-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it a valuable tool for synthetic chemists, medicinal chemists, and biologists alike. As research continues to advance, it is likely that new applications and insights will emerge, further expanding the utility of this important molecule.